PQCA

• CAS: 1144504-35-7
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C22H20N4O3/c23-15-22(19-6-1-3-9-24-19)7-11-25(12-8-22)14-16-13-17(21(28)29)20(27)26-10-4-2-5-18(16)26/h1-6,9-10,13H,7-8,11-12,14H2,(H,28,29)
• InChIKey: RJTJRVASUFIDQM-UHFFFAOYSA-N

PQCA: Selective M1 PAM for Cognitive Research

PQCA (1-((4-cyano-4-(pyridin-2-yl)piperidin-1-yl)methyl)-4-oxo-4H-quinolizine-3-carboxylic acid) is a potent, highly selective positive allosteric modulator (PAM) of the muscarinic M1 receptor (M1 mAChR), developed by Merck Research Laboratories as a tool compound to probe M1-mediated cognitive enhancement [1]. It potentiates the receptor's response to its endogenous ligand acetylcholine rather than activating the receptor directly, a mechanism that preserves physiological signaling patterns [2]. PQCA has been characterized across rodent and non-human primate cognition models, demonstrating translational potential for Alzheimer's disease research [3].

Mechanism

Selective M1 mAChR positive allosteric modulator

Mode of Action

Potentiates acetylcholine response; minimal intrinsic agonism

Research Context

Cross-species cognitive function and M1 signaling studies

• [1] Beshore DC, et al. MK-7622: A First-in-Class M1 Positive Allosteric Modulator Development Candidate. ACS Med Chem Lett. 2018;9:652-656. View Source
• [2] Uslaner JM, et al. The muscarinic M1 receptor positive allosteric modulator PQCA improves cognitive measures in rat, cynomolgus macaque, and rhesus macaque. Psychopharmacology (Berl). 2013 Jan;225(1):21-30. doi: 10.1007/s00213-012-2788-8. View Source
• [3] Vardigan JD, et al. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey. Psychopharmacology (Berl). 2015;232:1859-1866. doi: 10.1007/s00213-014-3813-x. View Source

Why PQCA Cannot Be Substituted by Generic M1 Agents

M1 receptor-targeted compounds differ fundamentally in their mode of action, selectivity, and side-effect profiles, making direct substitution scientifically invalid. Orthosteric agonists such as xanomeline non-selectively activate all muscarinic subtypes (M1–M5) due to the highly conserved orthosteric binding site, producing dose-limiting gastrointestinal side effects that constrain therapeutic utility [1]. Acetylcholinesterase inhibitors like donepezil indiscriminately elevate acetylcholine at both muscarinic and nicotinic receptors, also causing significant peripheral adverse events [2]. Even within the M1 PAM class, compounds differ in intrinsic agonist activity—some, like MK-7622 and PF-06764427, exhibit robust agonist activity that can overactivate the receptor and disrupt prefrontal cortex function, whereas PQCA potentiates acetylcholine responses with minimal intrinsic agonism [3]. These mechanistic distinctions translate directly into quantitative differences in therapeutic margin, receptor desensitization profile, and in vivo efficacy.

PQCA (M1 PAM)

Allosteric potentiator with subtype selectivity

Orthosteric agonists (e.g., xanomeline) activate M1–M5 non-selectively, introducing dose-limiting GI tolerability concerns that may confound cognitive endpoints.

PQCA (M1 PAM)

Preserves physiological signaling pattern

Acetylcholinesterase inhibitors (e.g., donepezil) non-selectively elevate acetylcholine at muscarinic and nicotinic receptors, producing peripheral adverse events that limit dose escalation.

PQCA (pure PAM)

Low intrinsic agonist activity

Agonist-active M1 PAMs (e.g., MK-7622, PF-06764427) exhibit robust intrinsic agonism that can disrupt prefrontal cortex function; PQCA potentiates ACh without overactivating the receptor.

• [1] Vardigan JD, et al. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey. Psychopharmacology (Berl). 2015;232:1859-1866. doi: 10.1007/s00213-014-3813-x. View Source
• [2] Uslaner JM, et al. The muscarinic M1 receptor positive allosteric modulator PQCA improves cognitive measures in rat, cynomolgus macaque, and rhesus macaque. Psychopharmacology (Berl). 2013 Jan;225(1):21-30. doi: 10.1007/s00213-012-2788-8. View Source
• [3] Moran SP, et al. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition. Neuropsychopharmacology. 2018;43:1763-1771. View Source

PQCA: Quantitative Differentiation Evidence

Superior Therapeutic Margin vs. Donepezil and Xanomeline

In a direct head-to-head comparison of cognition improvement and gastrointestinal (GI) side effects in the object retrieval detour (ORD) task in rhesus macaque, both donepezil and xanomeline produced significant GI effects (increased salivation and feces output) at doses equal to or less than a fivefold margin above the minimum effective dose (MED) that improved cognition. In stark contrast, PQCA produced no GI side effects when tested over the same dose range [1]. This difference in therapeutic margin is not simply incremental but qualitative: PQCA achieved cognitive improvement at behaviorally effective doses without triggering the peripheral cholinergic side effects that limit dose escalation of the current standard of care.

Therapeutic Margin vs. Donepezil & Xanomeline

Head-to-head

PQCA: no GI side effects across tested dose range. Donepezil & xanomeline: significant GI effects at doses ≤5× MED.

Reported tolerability endpoint context; wider margin at behaviorally effective doses

Rhesus macaque ORD task; salivation & feces output scoring

Evidence Dimension	Gastrointestinal side effects at behaviorally effective doses (therapeutic margin)
Target Compound Data	No GI side effects (salivation or feces output) across the entire tested dose range
Comparator Or Baseline	Donepezil: significant GI effects at doses ≤5× MED. Xanomeline: significant GI effects at doses ≤5× MED.
Quantified Difference	≥5-fold improvement in therapeutic margin; PQCA produced zero GI events vs. significant GI events for both comparators at equivalent multiples of MED
Conditions	Rhesus macaque object retrieval detour (ORD) cognition task; GI effects assessed by salivation and feces output scoring

Why This Matters

This greater therapeutic margin is the single most critical differentiator for preclinical Alzheimer's disease research, as it overcomes the dose-limiting toxicity that has historically prevented M1-targeted therapies from achieving adequate brain exposure for cognitive benefit.

• [1] Vardigan JD, et al. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey. Psychopharmacology (Berl). 2015;232:1859-1866. doi: 10.1007/s00213-014-3813-x. View Source

Cross-Species Pro-Cognitive Efficacy with Cerebral Blood Flow Biomarker

PQCA attenuated scopolamine-induced cognitive deficits across three distinct species and behavioral assays: novel object recognition in rat, self-ordered spatial search in cynomolgus macaque, and the object retrieval detour task in rhesus macaque. Beneficial effects were observed at similar plasma drug concentrations across all three species [1]. Uniquely, at these same behaviorally effective concentrations, PQCA produced a measurable increase in frontal cortex cerebral blood flow in mice, a translational biomarker not reported for donepezil or xanomeline that can be used to guide clinical dose selection [1]. In a separate study using clinically translatable touchscreen tasks (paired-associate learning [PAL] and continuous performance test [CPT]) in rhesus monkeys, PQCA and donepezil each attenuated scopolamine-induced deficits, and the combination of sub-effective doses of PQCA and donepezil enhanced PAL performance beyond either agent alone [2].

Cross-Species Pro-Cognitive Efficacy & CBF Biomarker

Head-to-head

Attenuated scopolamine deficit in rat, cynomolgus, and rhesus at similar plasma levels. Increased frontal cortex CBF in mice at efficacious concentrations.

Reported translational biomarker context; cross-species cognitive response consistency

Scopolamine models: NOR, SOSS, ORD, PAL, CPT; CBF in mouse

Evidence Dimension	Cross-species cognitive efficacy and translational biomarker availability
Target Compound Data	PQCA: attenuated scopolamine deficit in rat (novel object recognition), cynomolgus macaque (self-ordered spatial search), and rhesus macaque (ORD) at similar plasma concentrations; increased frontal cortex cerebral blood flow in mice at behaviorally effective concentrations.
Comparator Or Baseline	Donepezil: attenuated scopolamine deficits in rhesus PAL and CPT but lacks reported cerebral blood flow biomarker. Xanomeline: no cross-species cognition data with cerebral blood flow reported.
Quantified Difference	PQCA is the only M1 PAM with demonstrated cross-species (rat, cynomolgus, rhesus) cognitive efficacy plus a translational cerebral blood flow biomarker at behaviorally effective plasma concentrations. PQCA + donepezil combination produced additive/synergistic enhancement.
Conditions	Scopolamine-induced deficit models: rat novel object recognition; cynomolgus self-ordered spatial search; rhesus ORD, PAL, and CPT tasks.

Why This Matters

Cross-species consistency and the availability of a translational cerebral blood flow biomarker de-risk preclinical-to-clinical translation and provide a quantifiable pharmacodynamic endpoint for dose optimization that is absent with donepezil and xanomeline.

• [1] Uslaner JM, et al. The muscarinic M1 receptor positive allosteric modulator PQCA improves cognitive measures in rat, cynomolgus macaque, and rhesus macaque. Psychopharmacology (Berl). 2013 Jan;225(1):21-30. doi: 10.1007/s00213-012-2788-8. View Source
• [2] Lange HS, Cannon CE, Drott JT, Kuduk SD, Uslaner JM. The M1 Muscarinic Positive Allosteric Modulator PQCA Improves Performance on Translatable Tests of Memory and Attention in Rhesus Monkeys. J Pharmacol Exp Ther. 2015 Dec;355(3):442-450. View Source

Favorable Receptor Desensitization Profile vs. Orthosteric Agonists

A comparative receptor desensitization study revealed that the orthosteric agonists xanomeline and acetylcholine both induce time-dependent β-arrestin recruitment, receptor internalization, and functional receptor desensitization at M1 receptors. In contrast, PQCA does not induce β-arrestin recruitment, receptor internalization, or M1 receptor functional desensitization in agonist mode. Under PAM mode, PQCA potentiates acetylcholine's effect on β-arrestin recruitment but does not potentiate receptor internalization [1]. In a rat EEG study, PQCA remained efficacious after 5 days of dosing, and in a Y-maze behavioral assay, it remained effective in reversing scopolamine-induced deficits after 5 days of high-dose treatment, suggesting reduced liability for tachyphylaxis [1].

Receptor Desensitization Profile

Head-to-head

No β-arrestin recruitment, receptor internalization, or functional desensitization in agonist mode. Maintained efficacy after 5-day repeat dosing.

Reported receptor-signaling endpoint context; lower tachyphylaxis potential

In vitro M1 cell assays; rat EEG & Y-maze after 5-day dosing

Evidence Dimension	β-Arrestin recruitment, receptor internalization, and functional desensitization at M1 receptor
Target Compound Data	PQCA: no β-arrestin recruitment, no receptor internalization, and no functional desensitization in agonist mode. Remained efficacious after 5-day repeat dosing in rat EEG and Y-maze assays.
Comparator Or Baseline	Xanomeline: induces time-dependent β-arrestin recruitment, receptor internalization, and functional desensitization. Acetylcholine: induces all three phenomena.
Quantified Difference	Qualitative difference: complete absence of β-arrestin recruitment, internalization, and desensitization with PQCA vs. robust induction by xanomeline and acetylcholine. Maintained in vivo efficacy after 5-day repeat dosing.
Conditions	In vitro M1 mAChR cell-based assays for agonist-mode and PAM-mode activity; in vivo rat EEG and Y-maze scopolamine reversal following 5-day dosing

Why This Matters

The lack of receptor desensitization and internalization with PQCA suggests a lower risk of tachyphylaxis during chronic treatment, which is a known limitation of orthosteric M1 agonists. This profile makes PQCA a more reliable tool for chronic cognitive enhancement studies.

• [1] Wang X, et al. Receptor Desensitization Profile of A M1 Muscarinic Acetylcholine Receptor Positive Allosteric Modulator PQCA. Presented at Experimental Biology 2016. BAT/G 2016. View Source

Attenuation of Memory Deficits in Tg2576 Mice and Synergy with Donepezil

In aged Tg2576 transgenic mice that overexpress the Swedish mutation of amyloid precursor protein (elevated Aβ), PQCA significantly attenuated the recognition memory deficit in the novel object recognition task. Donepezil, the positive control and current standard of care, also reversed the deficit [1]. Critically, sub-effective doses of PQCA and donepezil that were individually inactive restored recognition memory when co-administered, demonstrating a synergistic effect [1]. This was the first demonstration that an M1 PAM could ameliorate cognitive deficits in a disease-relevant Alzheimer's model exhibiting Aβ pathology.

Tg2576 Memory Deficit & Donepezil Synergy

Head-to-head

Significantly attenuated recognition memory deficit in aged Tg2576 mice. Sub-effective PQCA + sub-effective donepezil restored memory synergistically.

Reported disease-model endpoint context; additive/synergistic response with AChEI

Aged Tg2576 transgenic mice; novel object recognition task

Evidence Dimension	Reversal of recognition memory deficit in aged Tg2576 Alzheimer's disease mouse model
Target Compound Data	PQCA: significantly attenuated recognition memory deficit in aged Tg2576 mice. Sub-effective dose of PQCA combined with sub-effective dose of donepezil restored recognition memory.
Comparator Or Baseline	Donepezil (positive control): also significantly reversed the deficit when given alone. Sub-effective doses of each agent produced synergistic restoration when combined.
Quantified Difference	PQCA and donepezil each independently reversed the deficit; their combination at individually sub-effective doses produced additive/synergistic memory restoration. Exact discrimination indices not publicly available from abstract.
Conditions	Aged Tg2576 transgenic mice (elevated Aβ); novel object recognition task measuring recognition memory

Why This Matters

This evidence positions PQCA as effective not only in pharmacologically induced (scopolamine) cognitive impairment but also in a disease-relevant Alzheimer's pathology model. The synergy with donepezil at sub-effective doses suggests combination strategies that could lower the required dose of acetylcholinesterase inhibitors and reduce their side-effect burden.

• [1] Puri V, Wang X, Vardigan JD, Kuduk SD, Uslaner JM. The selective positive allosteric M1 muscarinic receptor modulator PQCA attenuates learning and memory deficits in the Tg2576 Alzheimer's disease mouse model. Behav Brain Res. 2015 Jul 1;287:96-100. doi: 10.1016/j.bbr.2015.03.029. View Source

High M1 Selectivity vs. Non-Selective Orthosteric Agonists

PQCA exhibits an EC50 of 49 nM at the rhesus M1 receptor and 135 nM at the human M1 receptor in functional assays, with no detectable activity at M2, M3, M4, or M5 muscarinic receptor subtypes [1]. This selectivity is enabled by the allosteric mechanism: the allosteric binding site is less conserved across muscarinic subtypes than the orthosteric acetylcholine binding site. By contrast, the orthosteric agonist xanomeline activates M2–M5 subtypes, producing dose-limiting peripheral side effects that curtailed its clinical development [2]. This receptor-subtype selectivity profile is a class-level attribute of M1 PAMs with pure potentiator activity, but is not universal—some M1 PAMs with intrinsic agonist activity may exhibit different functional selectivity profiles.

M1 Subtype Selectivity

Class-level

EC50: 49 nM (rhesus M1), 135 nM (human M1). No detectable activity at M2–M5.

Reported subtype-selectivity assay context; >100-fold functional window over M2–M5

Recombinant M1–M5 functional assays

Evidence Dimension	M1 receptor selectivity vs. activity at M2–M5 subtypes
Target Compound Data	PQCA EC50: 49 nM (rhesus M1), 135 nM (human M1). Activity at M2, M3, M4, M5: inactive (no detectable modulation).
Comparator Or Baseline	Xanomeline (orthosteric agonist): activates M1–M5 subtypes non-selectively due to conserved orthosteric binding site. Donepezil: non-selective acetylcholinesterase inhibition elevating ACh at all muscarinic and nicotinic receptors.
Quantified Difference	PQCA: >100-fold functional selectivity window for M1 over M2–M5 (no detectable activity). Xanomeline: no functional selectivity across M1–M5. Exact fold-selectivity values require full publication access.
Conditions	In vitro functional assays at recombinant rhesus and human muscarinic receptor subtypes (M1–M5)

Why This Matters

M1 subtype selectivity is the mechanistic basis for the improved therapeutic margin of PQCA relative to non-selective muscarinic agents. Researchers designing experiments to isolate M1-mediated cognitive effects without confounding peripheral muscarinic activity should prioritize a compound with demonstrated inactivity at M2–M5.

• [1] Kuduk SD, et al. Quinolizidinone carboxylic acid selective M1 allosteric modulators: SAR in the piperidine series. Bioorg Med Chem Lett. 2011 Mar 15;21(6):1710-1715. doi: 10.1016/j.bmcl.2011.01.090. View Source
• [2] Vardigan JD, et al. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey. Psychopharmacology (Berl). 2015;232:1859-1866. doi: 10.1007/s00213-014-3813-x. View Source

PQCA: Optimal Research Application Scenarios

Chronic Dosing Without Cholinergic Side Effects in Alzheimer's Models

For research programs aiming to evaluate chronic M1 receptor potentiation in Alzheimer's disease models, PQCA is the optimal tool compound. The demonstrated absence of GI side effects at behaviorally effective doses—a ≥5-fold improvement in therapeutic margin over donepezil and xanomeline [1]—combined with maintained efficacy after 5-day repeat dosing without receptor desensitization [2], makes PQCA uniquely suitable for long-term cognition studies where dose-limiting peripheral cholinergic effects would confound behavioral endpoints. This is particularly relevant for studies in Tg2576 or other transgenic AD mouse models requiring sustained M1 engagement [3].

Translational Studies from Rodent to Non-Human Primate Cognition

PQCA is the most extensively cross-species validated M1 PAM available for translational neuroscience research. Its efficacy has been demonstrated in scopolamine-induced cognitive deficit models across rat (novel object recognition), cynomolgus macaque (self-ordered spatial search), and rhesus macaque (ORD, PAL, CPT tasks) at similar plasma drug concentrations [1]. Critically, PQCA also produces a measurable increase in frontal cortex cerebral blood flow at behaviorally effective concentrations, providing a translatable pharmacodynamic biomarker that can be used to bridge preclinical dose selection to clinical study design [1]. This biomarker capability is not reported for donepezil, xanomeline, or other commercially available M1 PAM tool compounds.

Combination Therapy with Acetylcholinesterase Inhibitors

For research investigating combination strategies that may reduce the required dose of acetylcholinesterase inhibitors, PQCA provides a validated partner compound. The demonstration that sub-effective doses of PQCA and donepezil, when co-administered, restored recognition memory in aged Tg2576 mice to a degree neither achieved alone [1] provides a direct experimental rationale for add-on therapy study designs. This synergy was also observed in rhesus macaque touchscreen tasks, where PQCA combined with donepezil enhanced PAL performance beyond either agent alone [2]. Researchers can leverage this evidence to design combination dosing regimens that maximize cognitive benefit while minimizing donepezil-associated GI toxicity.

M1 Receptor Signaling Without Desensitization or Internalization

PQCA is the preferred compound for studies dissecting M1 receptor signaling pathways under conditions of prolonged receptor activation. Unlike orthosteric agonists such as xanomeline or the endogenous ligand acetylcholine, which induce β-arrestin recruitment, receptor internalization, and functional desensitization, PQCA does not trigger any of these regulatory processes in agonist mode and selectively potentiates only the β-arrestin arm (not internalization) under PAM mode [1]. This selective signaling modulation enables researchers to isolate the cognitive benefits of M1 potentiation from the confounding effects of receptor trafficking and desensitization, which can lead to tachyphylaxis and loss of therapeutic effect over time.

Application

Selection Property

Validation Focus

Chronic M1 potentiation in Alzheimer’s disease models

Tolerability endpoint profile relative to donepezil & xanomeline

GI side-effect monitoring at behaviorally effective doses; maintained efficacy after repeat dosing

Cross-species translational cognition research

Consistent cognitive response across rat, cynomolgus, and rhesus

Plasma concentration-matched efficacy; cerebral blood flow biomarker validation

Combination studies with acetylcholinesterase inhibitors

Additive/synergistic memory restoration at sub-effective doses

Donepezil dose-sparing potential and GI tolerability improvement

M1 receptor signaling without desensitization

Absence of β-arrestin recruitment and receptor internalization

Chronic dosing efficacy; desensitization liability assessment

• [1] Vardigan JD, et al. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey. Psychopharmacology (Berl). 2015;232:1859-1866. doi: 10.1007/s00213-014-3813-x. View Source
• [2] Wang X, et al. Receptor Desensitization Profile of A M1 Muscarinic Acetylcholine Receptor Positive Allosteric Modulator PQCA. Experimental Biology 2016. View Source
• [3] Puri V, Wang X, Vardigan JD, Kuduk SD, Uslaner JM. The selective positive allosteric M1 muscarinic receptor modulator PQCA attenuates learning and memory deficits in the Tg2576 Alzheimer's disease mouse model. Behav Brain Res. 2015 Jul 1;287:96-100. doi: 10.1016/j.bbr.2015.03.029. View Source